Cas no 17094-01-8 (L-Sepiapterin)

L-Sepiapterin is a biologically active pteridine compound that serves as a key intermediate in the biosynthesis of tetrahydrobiopterin (BH4), an essential cofactor for nitric oxide synthases and aromatic amino acid hydroxylases. Its high purity and stability make it a valuable reagent for research in enzymology, neurobiology, and metabolic studies. L-Sepiapterin is particularly useful for investigating BH4-related pathways, including neurotransmitter synthesis and nitric oxide production. Its water solubility and well-characterized properties facilitate in vitro and in vivo applications, supporting studies on oxidative stress, endothelial dysfunction, and genetic disorders like phenylketonuria. The compound is widely utilized in pharmaceutical and biochemical research due to its reliable performance and relevance in redox biology.
L-Sepiapterin structure
L-Sepiapterin structure
Product Name:L-Sepiapterin
CAS No:17094-01-8
MF:C9H11N5O3
MW:237.215340852737
CID:220234
PubChem ID:57654606
Update Time:2025-06-11

L-Sepiapterin Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(3H)-one
    • 4(3H)-Pteridinone,2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-
    • L -SEPIAPTERIN
    • Sepiapterin
    • 2-amino-6-(2-hydroxypropanoyl)-7,8-dihydro-1H-pty oeridin-4-one
    • 2-amino-6-(2-hydroxy-propionyl)-7,8-dihydro-3H-pteridin-4-one
    • 2-Amino-6-L-lactoyl-7,8-dihydro-3H-pteridin-4-on
    • 2-amino-6-L-lactoyl-7,8-dihydro-3H-pteridin-4-one
    • S(-)-2-AMINO-7,8-DIHYDRO-6-(2-HYDROXY-1-OXOPROPYL)-4(1H)-PTERIDINONE
    • Sepiapterin,S-()-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridinone,L-Sepiapterin
    • Sepiapterin solid
    • L-SEPIAPTERIN DIHYDRATE
    • SEPIAPTERIN (L-SEPIAPTERIN) COFACTOR OF NITRIC OX
    • 2-AMINO-7,8-DIHYDRO-6-(2S-HYDROXY-1-OXOPROPYL)-4(1H)-PTERIDINONE
    • L-Sepiapterin
    • L-Sepiapterin,98%
    • L -SEPIAPTERIN DIHYDRATE 99+%
    • Lopac-S-154
    • SR-01000075522
    • Q2271580
    • Sepiapterin, solid
    • 4(3H)-Pteridinone, 2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-
    • 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydro-1H-pteridin-4-one
    • NCGC00094391-03
    • CS-0044215
    • HY-112234
    • PTC-923
    • MLS002153268
    • S-(-)-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridinone
    • MFCD00210214
    • VPVOXUSPXFPWBN-VKHMYHEASA-N
    • PTC923
    • CJQ26KO7HP
    • DTXSID40937902
    • 2-amino-6-[(2S)-2-hydroxypropanoyl]-1,4,7,8-tetrahydropteridin-4-one
    • 6-lactoyl-7,8-dihydropterin
    • NCGC00261808-01
    • SEPIAPTERIN [INN]
    • HMS2234O10
    • 17094-01-8
    • HMS3263B07
    • SDCCGSBI-0051091.P002
    • EU-0101123
    • 2-Amino-6-(S)-lactoyl-7,8-dihydro-4(3H)-pteridinone
    • CHEMBL1255653
    • C00835
    • (S)-2-amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(1H)-one
    • LP01123
    • SCHEMBL258399
    • AKOS022181294
    • CHEBI:194527
    • NCGC00094391-02
    • Sepiapterine
    • WHO 11848
    • 4(3H)-pteridinone, 2-amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-
    • NCGC00094391-05
    • UNII-CJQ26KO7HP
    • Lopac0_001123
    • (S)-2-amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-Pteridinone
    • 2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-4(1H)Pteridinone
    • S-154
    • S(-)-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridione
    • 2-AMINO-7,8-DIHYDRO-6-((2S)-2-HYDROXY-1-OXOPROPYL)-4(3H)-PTERIDINONE
    • 4(1H)-Pteridinone, 2-amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-, (S)-
    • CCG-205198
    • 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydro-3H-pteridin-4-one
    • NCGC00015913-01
    • NCGC00094391-01
    • SMR001230707
    • Tox21_501123
    • 1-(2-amino-7,8-dihydro-4-hydroxy-6-pteridinyl)-2-hydroxy-1-Propanone
    • Sepiapterin [USAN]
    • CNSA-001
    • SR-01000075522-1
    • 2-amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(3H)-one
    • DTXCID301476590
    • 1-(2-amino-7,8-dihydro-4-hydroxypteridine-6-yl)-2-hydroxypropan-1-one
    • G12478
    • 2-amino-6-((2S)-2-hydroxypropanoyl)-1,4,7,8-tetrahydropteridin-4-one
    • 2-amino-6-((2S)-2-hydroxypropanoyl)-7,8-dihydro-3H-pteridin-4-one
    • CHEBI:16095
    • GLXC-27903
    • 2-amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-4(3H)-pteridinone acid
    • 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydropteridin-4(1H)-one
    • D12286
    • 2-Amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-4(1H)pteridinone
    • sepia-pterin
    • MDL: MFCD00210214
    • Inchi: 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3,15H,2H2,1H3,(H4,10,11,13,14,17)/t3-/m0/s1
    • InChI Key: VPVOXUSPXFPWBN-VKHMYHEASA-N
    • SMILES: O[C@@H](C)C(C1CNC2=C(C(NC(N)=N2)=O)N=1)=O

Computed Properties

  • Exact Mass: 237.08600
  • Monoisotopic Mass: 237.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 129

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.86
  • Boiling Point: 448.1 °C at 760 mmHg
  • Flash Point: 224.8 °C
  • Refractive Index: 1.821
  • Solubility: DMSO: 27 mg/mL
  • PSA: 133.46000
  • LogP: -1.04520
  • Solubility: Soluble in DMSO

L-Sepiapterin Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Storage Condition:−20°C
  • Safety Term:S24/25

L-Sepiapterin Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Sepiapterin Pricemore >>

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L-Sepiapterin Related Literature

Additional information on L-Sepiapterin

Comprehensive Overview of L-Sepiapterin (CAS No. 17094-01-8): Properties, Applications, and Research Insights

L-Sepiapterin (CAS No. 17094-01-8), a naturally occurring pteridine derivative, has garnered significant attention in biochemical and pharmaceutical research due to its role as a precursor in the tetrahydrobiopterin (BH4) biosynthesis pathway. This compound, characterized by its distinct yellow pigment, is pivotal in modulating nitric oxide synthase activity and neurotransmitter synthesis. With growing interest in neurodegenerative diseases and metabolic disorders, researchers are increasingly exploring L-Sepiapterin's therapeutic potential, particularly in conditions like Parkinson���s disease and phenylketonuria (PKU).

The molecular structure of L-Sepiapterin (C9H11N5O3) features a unique sepiapterin reductase binding site, making it a critical intermediate in the BH4 salvage pathway. Recent studies highlight its ability to cross the blood-brain barrier, a property that enhances its applicability in central nervous system (CNS) disorders. Innovations in synthetic biology have also enabled cost-effective production of L-Sepiapterin through microbial fermentation, addressing scalability challenges for clinical use.

From an industrial perspective, L-Sepiapterin is utilized in diagnostic kits for detecting enzyme deficiencies and as a reference standard in high-performance liquid chromatography (HPLC). Its antioxidant properties further spur investigations into anti-aging formulations and cosmeceuticals, aligning with the booming nutraceutical market. Notably, Google Trends data reveals rising searches for "L-Sepiapterin supplements" and "BH4 booster," reflecting public interest in its health benefits.

Ongoing clinical trials explore L-Sepiapterin's efficacy in cardiovascular health, leveraging its role in endothelial function. Meanwhile, advancements in cryopreservation techniques have improved its stability for long-term storage. As the scientific community delves deeper into precision medicine, L-Sepiapterin emerges as a versatile candidate for personalized therapies targeting oxidative stress and mitochondrial dysfunction.

In summary, L-Sepiapterin (CAS No. 17094-01-8) bridges fundamental biochemistry and translational medicine, offering multifaceted applications. Its integration into biomarker research and drug development underscores its relevance in modern science, while consumer-driven trends amplify its commercial viability in health and wellness sectors.

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